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Compound of Interest

Compound Name: Cyanophos

Cat. No.: B165955 Get Quote

The proper disposal of Cyanophos, an organophosphate insecticide, is critical for ensuring

laboratory safety and environmental protection. As a substance harmful if swallowed or in

contact with skin and very toxic to aquatic life, adherence to strict disposal protocols is

mandatory.[1][2] This guide provides detailed, step-by-step procedures for the safe handling

and disposal of Cyanophos waste in a research and development setting.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is essential to take appropriate safety measures.

Cyanophos is a cholinesterase inhibitor, and the effects of exposure may be delayed.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, protective clothing, and eye protection.[1][2] In case of spills or

emergencies with potential for aerosolization, a full-facepiece self-contained breathing

apparatus (SCBA) and a fully-encapsulating, chemical-resistant suit are necessary.[3]

Ventilation: Handle Cyanophos waste in a well-ventilated area, preferably within a chemical

fume hood.

Incompatible Materials: Store Cyanophos waste away from alkaline substances and strong

oxidizing agents.[2][4]

Emergency Equipment: Ensure an eye wash station and emergency shower are immediately

accessible.[4]
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Step-by-Step Disposal Procedure
Cyanophos and its containers must be managed as hazardous waste from the point of

generation to final disposal.[1] Do not discharge Cyanophos waste into drains, sewers, or

waterways.[1]

Waste Segregation and Collection:

Collect all Cyanophos waste, including unused product, contaminated materials (e.g.,

pipette tips, absorbent pads), and rinsate, in a designated waste container.

Do not mix Cyanophos with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

Container Selection and Labeling:

Use a container that is in good condition, compatible with Cyanophos, and can be

securely sealed to prevent leaks.[5]

Clearly label the container with the words "Hazardous Waste" and "Cyanophos."[5] The

label should also include the accumulation start date and any other information required

by your institution.

Waste Storage:

Store the sealed container in a designated, secure satellite accumulation area.

The storage location should be a cool, well-ventilated area away from light and sources of

ignition.[4]

Arranging for Disposal:

Cyanophos waste must be disposed of through a licensed hazardous waste disposal

company.[1]

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup. They will coordinate with the waste vendor.
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The final disposal method, often high-temperature incineration, will be determined by the

licensed facility in accordance with regulations.[6]

Handling Spills:

Small Spills: Absorb the spill with an inert material such as vermiculite, dry sand, or earth.

[1][4] Collect the absorbent material and place it into your designated hazardous waste

container.[1] Clean the surface thoroughly to remove any residual contamination.[1]

Large Spills: Evacuate the area and contact your EHS department immediately. If trained

and equipped to do so, stop the material flow, dike the spill to prevent spreading, and

absorb it as you would a small spill.[1]

Never return spilled material to its original container for reuse.[1]

Empty Container Disposal:

Empty containers may retain product residues and must be disposed of safely.[1]

Triple-rinse the empty container with a suitable solvent. The rinsate must be collected as

hazardous waste.

After proper rinsing, the container may be taken to an approved waste handling site for

recycling or disposal, as directed by your EHS department and local regulations.[1][7]

Regulatory Framework
In the United States, the disposal of pesticides like Cyanophos is governed by the Resource

Conservation and Recovery Act (RCRA) once the material is declared a waste.[8][9] Disposal

procedures must comply with all applicable local, state, and federal regulations.[1] Many states

offer specific pesticide disposal programs, sometimes called "Clean Sweep" programs, for

commercial users.[8]

Quantitative Data for Cyanophos
The following table summarizes key quantitative data for Cyanophos, which is essential for

safety assessments and logistical planning.
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Property Value Source

Physical State
Yellow to reddish-yellow

transparent liquid
[10]

Molecular Weight 243.23 g/mol [3]

Specific Gravity 1.255 to 1.265 @ 77°F (25°C) [3]

Melting Point 57 to 59°F (14 to 15°C) [3]

Boiling Point
246 to 248°F (119 to 120°C) @

0.09 mmHg (Decomposes)
[3]

Vapor Pressure 0.0008 mmHg @ 68°F (20°C) [3]

Regulatory Quantities (EPA)

EPCRA 302 TPQ 1000 lbs [3]

EPCRA 304 EHS RQ 1000 lbs [3]

Protective Action Criteria

(PAC)

PAC-1 2.3 mg/m³ [3]

PAC-2 25 mg/m³ [3]

PAC-3 130 mg/m³ [3]

Cyanophos Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Cyanophos
waste from the laboratory.
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Cyanophos Disposal Workflow

Laboratory Procedures

EHS & Vendor Coordination

Final Disposition

Step 1: Wear PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Collect Cyanophos waste separately)

Step 3: Contain & Label
(Use sealed, compatible container.

Label 'Hazardous Waste, Cyanophos')

Step 4: Secure Storage
(Store in designated Satellite

Accumulation Area)

Step 5: Contact EHS
(Request hazardous waste pickup)

Hand-off

Step 6: Waste Manifesting
(EHS prepares transport documents)

Step 7: Licensed Vendor Pickup
(Waste is transported off-site)

Step 8: Final Disposal
(High-temperature incineration

at a licensed facility)

Transport

Step 9: Documentation
(Retain disposal records)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Cyanophos waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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